Glycosylglycerols
Glycosylglycerols are a unique class of lipids characterized by the presence of one or more sugar moieties covalently linked to a glycerol backbone. These molecules play critical roles in various biological processes, including membrane structural integrity, cellular signaling, and lipid trafficking. Structurally, glycosylglycerols can be monoglycosylated or poly-glycosylated with sugars such as glucose, galactose, or mannose. Their diverse structures offer potential applications in areas like pharmaceuticals, cosmetics, and biotechnology.
In the pharmaceutical industry, glycosylglycerols are of interest for their anti-inflammatory and immunomodulatory properties, making them promising candidates for drug development. In cosmetic applications, these compounds can enhance skin hydration and provide barrier protection due to their lipid-like characteristics. Additionally, in biotechnological research, they serve as valuable tools for studying membrane interactions and vesicle formation.
Overall, glycosylglycerols represent a fascinating area of chemical biology with broad potential across multiple fields.

Structure | Chemical Name | CAS | MF |
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2-O-a-D-Glucosylglycerol | 22160-26-5 | C9H18O8 |
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β-Glucosylglycerol 2,3,4,6-Tetraacetate | 157024-67-4 | C17H26O12 |
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Regaloside B | 114420-67-6 | C20H26O11 |
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Regaloside D | 120601-66-3 | C18H24O10 |
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regaloside K | 138772-00-6 | C18H24O11 |
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Regaloside E | 123134-21-4 | C20H26O12 |
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(2R)-Glycerol-O-β-D-galactopyranoside | 16232-91-0 | C9H18O8 |
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2-(b-Glucosyl)glycerol | 10588-30-4 | C9H18O8 |
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(2S)-Glycerol-O-b-D-galactopyranoside | 38841-15-5 | C9H18O8 |
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Floridosid | 534-68-9 | C9H18O8 |
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